BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methylindan: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

5-Methylindan is a hydrocarbon-based organic compound belonging to the indan family,
characterized by a benzene ring fused to a cyclopentane ring with a methyl group substitution.
This technical guide provides a thorough examination of the discovery, history, and chemical
properties of 5-Methylindan. It includes a compilation of its physicochemical and spectral data,
a detailed, though generalized, experimental protocol for its synthesis, and a discussion of its
known applications. While the specific biological activity and signaling pathways of 5-
Methylindan are not extensively documented in publicly available literature, this guide serves
as a foundational resource for researchers and professionals in drug development and organic
synthesis.

Introduction

Indan and its derivatives are significant structural motifs in medicinal chemistry and materials
science. The introduction of a methyl group to the indan backbone, as in 5-Methylindan, can
influence its lipophilicity, steric profile, and metabolic stability, making it a valuable building
block in the synthesis of more complex molecules. This document aims to consolidate the
available technical information on 5-Methylindan to support further research and development.

Discovery and History
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Detailed information regarding the initial discovery and the specific researchers who first

synthesized 5-Methylindan is not readily available in comprehensive historical records.

However, the synthesis of related indan derivatives dates back to the early 20th century, with

significant advancements in synthetic methodologies occurring throughout the decades. A key

reference for a synthetic route that can produce 5-Methylindan is found in The Journal of

Organic Chemistry, published in 1988, suggesting its synthesis and study were of interest in the

late 20th century for organic chemistry applications.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 5-Methylindan is presented in the tables below for

easy reference and comparison.

Table 1: Physicochemical Properties of 5-Methylindan

Property Value Reference

CAS Number 874-35-1 [1][2]

Molecular Formula CioH12 [1]

Molecular Weight 132.20 g/mol [1]

Melting Point 57-59 °C

N ) 203.5 - 204.15 °C (rough

Boiling Point _ [3]
estimate)

Density 0.9440 - 0.98 g/cm3

Refractive Index 1.5336
RFXBCGVZEJEYGG-

InChiKey [1]
UHFFFAOYSA-N

SMILES CC1=CC2=C(Ccc2)Cc=C1 [1]

Table 2: Spectroscopic Data for 5-Methylindan
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Spectrum Type Data Highlights Reference

13C NMR Instrument: JEOL-270 [1]

Technique: GC/MS. Key m/z
GC-MS [1]
peaks: 132 (M+), 117, 131.

(Data for the precursor 5-
IR Methyl-indan-1-one is [4]

available)

Synthesis of 5-Methylindan

While a specific, detailed experimental protocol from the primary literature for the synthesis of
5-Methylindan could not be exhaustively detailed, a general and plausible synthetic pathway
involves the Clemmensen or Wolff-Kishner reduction of 5-methyl-1-indanone. The following is a
representative experimental protocol for such a transformation.

Experimental Protocol: Wolff-Kishner Reduction of 5-
Methyl-1-indanone

Objective: To synthesize 5-Methylindan from 5-methyl-1-indanone.
Materials:

» 5-methyl-1-indanone

e Hydrazine hydrate (80%)

o Potassium hydroxide

o Diethylene glycol

e Hydrochloric acid (for workup)

o Diethyl ether (for extraction)

e Anhydrous magnesium sulfate (for drying)
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Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-
methyl-1-indanone in diethylene glycol.

» Addition of Reagents: Add hydrazine hydrate and potassium hydroxide pellets to the
solution.

e Heating: Heat the mixture to a temperature that allows for the removal of water and excess
hydrazine (typically around 180-200 °C). The reaction is monitored by the cessation of gas
evolution.

o Reflux: Continue to heat the reaction mixture under reflux for several hours to ensure the
complete reduction of the ketone.

e Workup: Cool the reaction mixture to room temperature and dilute with water. Acidify the
mixture with hydrochloric acid.

o Extraction: Extract the aqueous layer with diethyl ether.

e Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter and remove the solvent under reduced pressure to yield the crude product.

 Purification: Purify the crude 5-Methylindan by distillation or column chromatography on
silica gel.

Diagram 1: Generalized Synthetic Workflow for 5-Methylindan
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Synthesis of 5-Methylindan

>

1. Add

y

Hydrazine Hydrate (NH2NH2-H20)
Potassium Hydroxide (KOH)
Diethylene Glycol (solvent)

Biological Activity of 5-Methylindan

Wolff-Kishner Reduction

3. Cool & Process

nvestigation Needed

| i ! _____________ |
( ) ! Biological Activity |
: (e.g., Receptor Binding, Enzyme Inhibition) :
4
. Isolate ]

1 "
IEIucidation Required'.

. Purify

Insufficient Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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